1H-Perimidine-1-propanamine, N,N-dimethyl-

• CAS No.: 59283-17-9
• Molecular Formula: C16H19N3
• Molecular Weight: 253.34 g/mol
• IUPAC Name: N,N-dimethyl-3-perimidin-1-ylpropan-1-amine
• InChI: InChI=1S/C16H19N3/c1-18(2)10-5-11-19-12-17-14-8-3-6-13-7-4-9-15(19)16(13)14/h3-4,6-9,12H,5,10-11H2,1-2H3
• InChI Key: IOEKAWHPHVSZMO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN1C=NC2=CC=CC3=C2C1=CC=C3

Description

1H-Perimidine-1-propanamine, N,N-dimethyl- is a nitrogen-containing heterocyclic compound It is part of the perimidine family, which is known for its diverse biological activities and chemical applications

Preparation Methods

The synthesis of 1H-Perimidine-1-propanamine, N,N-dimethyl- typically involves the cyclocondensation reaction of 1,8-diaminonaphthalene with appropriate aldehydes or ketones. This reaction can be carried out under various conditions, including microwave irradiation, ultrasound, and grinding, using different catalysts such as ionic liquids, acids, metals, and nanocatalysts . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1H-Perimidine-1-propanamine, N,N-dimethyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where the amino group can be replaced by other functional groups using appropriate reagents and conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield perimidine derivatives with additional oxygen-containing functional groups, while reduction may produce dihydroperimidine compounds.

Scientific Research Applications

1H-Perimidine-1-propanamine, N,N-dimethyl- has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds